BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological Profile of Citronellyl Isobutyrate: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Citronellyl isobutyrate

Cat. No.: B1585542

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Citronellyl isobutyrate (CAS No. 97-89-2) is a fragrance and flavoring ingredient valued for its
fruity, floral aroma. This technical guide provides a comprehensive overview of its toxicological
profile, compiled from publicly available data and industry safety assessments. Due to a lack of
extensive direct toxicological data for Citronellyl isobutyrate, its safety assessment relies
heavily on a read-across approach to structurally similar compounds: citronellyl formate and
citronellyl butyrate. This guide summarizes the available data on acute toxicity, skin and eye
irritation, skin sensitization, genotoxicity, repeated dose toxicity, and reproductive toxicity.
Detailed experimental protocols for key toxicological assays are provided, and metabolic
pathways are illustrated to provide a complete safety profile. The Joint FAO/WHO Expert
Committee on Food Additives (JECFA) has concluded that there is "no safety concern at
current levels of intake when used as a flavouring agent.”

Chemical and Physical Properties
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Property

Value

Chemical Name

3,7-Dimethyl-6-octen-1-yl isobutyrate

Synonyms Isobutyric acid, 3,7-dimethyloct-6-en-1-yl ester
CAS Number 97-89-2

Molecular Formula C14H2602

Molecular Weight 226.36 g/mol

Appearance Colorless to pale yellow liquid

Odor Fruity, floral, citrus

Boiling Point 253 °C

Flash Point ~108 °C

Solubility Insoluble in water; soluble in organic solvents

Toxicological Data Summary

The toxicological assessment of Citronellyl isobutyrate is primarily based on the read-across
approach established by the Research Institute for Fragrance Materials (RIFM). Data from
citronellyl formate is used to assess genotoxicity, repeated dose toxicity, and reproductive
toxicity, while data from citronellyl butyrate is used for skin sensitization.

Table 1: Acute Toxicity of Citronellyl Isobutyrate

Test Species Route Value Reference
LDso Rat Oral > 5000 mg/kg [1]
LDso Rabbit Dermal > 5000 mg/kg [1]

Table 2: Irritation and Sensitization
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Test Species Result Classification Reference
) o Causes mild skin
Skin Irritation S Category 2 [2][3]
irritation
o Causes eye
Eye Irritation o Category 2A [2]
irritation
Skin
Sensitization Not a sensitizer
NESIL: 6400
(Read-across Mouse (LLNA) at tested
. Hg/cm? .
from Citronellyl concentrations
Butyrate)
NESIL: No Expected Sensitization Induction Level
Table 3: Genotoxicity (Read-across from Citronellyl Formate)
Test System Result Conclusion Reference
Ames Test S. typhimurium Negative Not mutagenic
In Vitro Human ] Not clastogenic
) Negative )
Micronucleus Lymphocytes or aneugenic

Table 4: Repeated Dose and Reproductive Toxicity (Read-across from Citronellyl Formate)

Test Species NOAEL Study Type Reference
Repeated Dose
o Rat 200 mg/kg/day OECD TG 422 [3]
Toxicity
Reproductive
o Rat 200 mg/kg/day OECD TG 422 [3]
Toxicity
NOAEL: No Observed Adverse Effect Level
Metabolic Pathway
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Citronellyl isobutyrate, as an ester, is expected to be metabolized in the body through
hydrolysis by carboxylesterases into its constituent alcohol (citronellol) and carboxylic acid
(isobutyric acid). Both citronellol and isobutyric acid are then further metabolized through
known pathways.

Hydrolysis Citronellol Metabolism

@—> Metabolites P-| Excretion
Citronellyl Isobutyrate Carboxy Isobutyric Acid Metabolism

Isobutyric Acid Valine Catabolism Propionyl-CoA Further Metabolism

Click to download full resolution via product page

Caption: Plausible metabolic pathway of Citronellyl isobutyrate.

Experimental Protocols

Murine Local Lymph Node Assay (LLNA) for Skin
Sensitization

The LLNA is the preferred method for assessing the skin sensitization potential of a substance.
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Animal Preparation

Female CBA/J mice (4-5 per group)

Dosing Phase

Day 0: Apply test substance to dorsal surface of each ear

Day 1: Repeat application

Day 2: Repeat application

Proliferation Assay

e
—
i

nalysis

Calculate Stimulation Index (SI)

S| = 3 indicates a positive sensitization response

Click to download full resolution via product page

Caption: Workflow of the Murine Local Lymph Node Assay.
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In Vitro Micronucleus Assay for Genotoxicity

This assay is used to detect the potential of a substance to induce chromosomal damage.

Cell Culture

Culture human lymphocytes or suitable cell line

Treat

ment

Expose cells to Citronellyl isobutyrate (with and without S9 metabolic activation)

Cytokine

sis Block

y

Add Cytochalasin B

to block cytokinesis

l

Incubate to allow for

one nuclear division

Harvesting :

ind Staining

Harvest cells

Stain with a DNA-specific stain (e.g., Giemsa)

Score for micronuclei in binucleated cells under a microscope

Statistically significant increase in micronuclei indicates genotoxic potential
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Caption: Workflow for the In Vitro Micronucleus Assay.

OECD TG 422: Combined Repeated Dose Toxicity Study
with the Reproduction/Developmental Toxicity
Screening Test

This guideline is used to evaluate the potential health hazards of a substance following
repeated exposure and to screen for effects on reproduction and development.
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Pre-mating Phase

Groups of male and female rats (at least 10 per sex per group)

Males dosed for 2 weeks prior to mating Females dosed for 2 weeks prior to mating

Mating and Gestation

Mating period (up to 2 weeks)

Females continue dosing through gestation

Postnatal [Phase

Terminal Phase

Necropsy of selected pups Necropsy of adult animals

Histopathological examination of target organs

Click to download full resolution via product page

Caption: Workflow for the OECD TG 422 Study.
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Conclusion

Based on the available data and the read-across approach to citronellyl formate and citronellyl
butyrate, Citronellyl isobutyrate demonstrates a low order of acute toxicity. It is classified as a
mild skin and eye irritant. It is not considered to be a skin sensitizer at concentrations up to
6400 pg/cmz2. Genotoxicity studies on its read-across analog were negative. The No Observed
Adverse Effect Level (NOAEL) for both repeated dose and reproductive toxicity, based on
studies with citronellyl formate, is 200 mg/kg/day. These findings support the conclusion of
JECFA regarding its safety for use as a flavoring agent at current intake levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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